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Compound of Interest

Compound Name: 4-Butylaniline-d15

Cat. No.: B12394459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling, storage, and application of

4-Butylaniline-d15, an isotopically labeled compound valuable in various research and

development settings. As a Senior Application Scientist, the following information synthesizes

critical safety data with practical, field-proven insights to ensure both experimental integrity and

user safety.

Understanding 4-Butylaniline-d15: A Profile
4-Butylaniline-d15 is a stable isotope-labeled version of 4-butylaniline, where fifteen hydrogen

atoms have been replaced with deuterium. This isotopic substitution makes it a powerful tool in

mass spectrometry-based applications, particularly as an internal standard for quantitative

analysis of its non-labeled counterpart.[1][2][3][4] Its utility stems from the fact that it is

chemically identical to 4-butylaniline but has a distinct, higher molecular weight, allowing for

clear differentiation in analytical instrumentation.

Chemical and Physical Properties
While a specific, comprehensive Safety Data Sheet (SDS) for 4-Butylaniline-d15 is not readily

available, its physical and chemical properties are largely dictated by its non-deuterated parent

compound, 4-butylaniline. The primary difference lies in their molecular weights.
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Property 4-Butylaniline-d15 4-Butylaniline Data Source

Molecular Formula C₁₀D₁₅N C₁₀H₁₅N [1][5]

Molecular Weight ~164.33 g/mol ~149.23 g/mol [1][6]

Appearance
Clear, colorless to

orange mobile liquid

Clear, colorless

mobile liquid with an

ethereal odor

[7][8]

Boiling Point

Not specified,

expected to be similar

to parent compound

261 °C at 760 mmHg;

133-134 °C at 14

mmHg

[7]

Melting Point

Not specified,

expected to be similar

to parent compound

-14 °C [7]

Density

Not specified,

expected to be similar

to parent compound

0.945 - 0.947 g/cm³ at

25 °C
[7][9]

Flash Point

Not specified,

expected to be similar

to parent compound

105.2 °C [7]

Solubility Soluble in water Soluble in water [10]

Sensitivity
Air sensitive,

hygroscopic
Air sensitive [7][11]

Expert Insight: The slight increase in molecular weight due to deuteration does not significantly

alter the macroscopic physical properties like boiling point or density. However, the hygroscopic

nature of deuterated compounds, especially amines, is a critical consideration for experimental

accuracy.[12]

Hazard Identification and Risk Mitigation
The safety profile of 4-Butylaniline-d15 should be considered equivalent to that of 4-

butylaniline, which is classified as a hazardous substance.
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GHS Hazard Classification:

Acute Toxicity (Oral, Dermal, Inhalation): Category 3 or 4, Toxic if swallowed, in contact with

skin, or if inhaled.[6][8][9][10][13]

Skin Corrosion/Irritation: Category 1B or 2, Causes severe skin burns and eye damage or

causes skin irritation.[8][9][14]

Serious Eye Damage/Eye Irritation: Category 1 or 2A, Causes serious eye damage or

serious eye irritation.[8][9][14]

Specific Target Organ Toxicity (Single Exposure): Category 3, May cause respiratory

irritation.[8][9][13][14]

Hazardous to the Aquatic Environment (Chronic): Category 3, Harmful to aquatic life with

long-lasting effects.[8][13]

Core Directive for Safety: All handling of 4-Butylaniline-d15 must be conducted with the

assumption that it carries the same toxicological risks as its non-deuterated analog. The

primary routes of exposure are inhalation, skin contact, and ingestion.

Exposure Control and Personal Protective Equipment
(PPE)
A multi-layered approach to safety is essential when working with this compound.

Engineering Controls:

Fume Hood: All handling of 4-Butylaniline-d15 should be performed in a properly

functioning chemical fume hood to minimize inhalation exposure.[15]

Ventilation: Ensure adequate general laboratory ventilation.[16][17]

Eyewash Stations and Safety Showers: These must be readily accessible and in close

proximity to the workstation.[9][16]

Personal Protective Equipment (PPE):
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Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves must be

inspected before use and disposed of properly after handling.[8][17]

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[8][17]

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[8]

[15]

Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol

generation, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

should be used.[8][15]

Experimental Protocols: Safe Handling and Storage
The integrity of your research and the safety of laboratory personnel depend on meticulous

adherence to proper handling and storage protocols.

Workflow for Handling 4-Butylaniline-d15
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Preparation

Handling

Post-Handling

Don appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield

- Lab coat

Set up work area in a
certified chemical fume hood.

Retrieve 4-Butylaniline-d15
from designated storage.

Dispense the required amount
using a calibrated pipette or syringe.

Immediately and tightly
seal the container.

Clean the work area thoroughly.

Dispose of contaminated materials
(e.g., pipette tips, gloves) in a

labeled hazardous waste container.

Wash hands thoroughly
after removing PPE.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Butylaniline-d15.
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Storage Protocol
Proper storage is crucial to maintain the chemical integrity of 4-Butylaniline-d15 and to

prevent accidental exposure.

Atmosphere: Due to its air sensitivity, store under an inert atmosphere (e.g., nitrogen or

argon).[7][11]

Temperature: Store in a cool, dry, and dark place.[7][11][15] Refrigeration is recommended

for long-term storage.[18]

Container: Keep the container tightly sealed to prevent moisture absorption and

contamination.[11][15][16]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and sources of

ignition.[9][15]

Expert Insight: Deuterated compounds, especially those with amine functional groups, are

often hygroscopic.[12] Moisture contamination can lead to H-D exchange, compromising the

isotopic purity of the standard. For highly sensitive quantitative analyses, consider purchasing

the compound in single-use ampules or using a dry glove box for sample preparation.[12][18]

Emergency Procedures
In the event of an accidental exposure or spill, a swift and informed response is critical.

First-Aid Measures
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek immediate medical attention.[8][15][16]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing. Seek immediate medical attention.[15][16]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9][15][16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b12394459?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.guidechem.com/encyclopedia/4-butylaniline-dic1823.html
https://www.lookchem.com/404.htm
https://www.guidechem.com/encyclopedia/4-butylaniline-dic1823.html
https://m.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://www.ukisotope.com/wp-content/uploads/2025/10/Article-Use-and-Handling-of-NMR-Solvents.pdf
https://www.guidechem.com/encyclopedia/4-butylaniline-dic1823.html
https://m.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://pim-resources.coleparmer.com/sds/80998.pdf
https://www.fishersci.com/store/msds?partNumber=AC150655000&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/952/338/handling_nmr_solvents.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/952/338/handling_nmr_solvents.pdf
https://www.ukisotope.com/wp-content/uploads/2025/10/Article-Use-and-Handling-of-NMR-Solvents.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4butylaniline-CASNO-104-13-D0066-EN.aspx
https://m.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://pim-resources.coleparmer.com/sds/80998.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://pim-resources.coleparmer.com/sds/80998.pdf
https://www.fishersci.com/store/msds?partNumber=AC150655000&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://pim-resources.coleparmer.com/sds/80998.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[14][16]

Spill Response Protocol

Spill Occurs

Evacuate immediate area
and alert others.

Assess the spill size and location.
Is it a minor or major spill?

Minor Spill

Minor

Major Spill

Major

Absorb with inert material
(e.g., vermiculite, dry sand).

Evacuate the laboratory.
Restrict access.

Collect absorbed material into a
sealed, labeled hazardous waste container.

Decontaminate the area with an
appropriate cleaning solution.

Contact institutional
Environmental Health & Safety (EHS).

Click to download full resolution via product page

Caption: Decision-making workflow for a 4-Butylaniline-d15 spill.
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Disposal Considerations
All waste containing 4-Butylaniline-d15 must be treated as hazardous waste.

Waste Collection: Collect all contaminated materials, including excess reagent, contaminated

absorbents, and disposable PPE, in a designated and clearly labeled hazardous waste

container.[9][14]

Disposal Regulations: Disposal must be conducted in accordance with all federal, state, and

local environmental regulations. Consult your institution's Environmental Health & Safety

(EHS) department for specific guidelines.[10] Do not dispose of this chemical down the drain

or in regular trash.[9][10][14]

Conclusion
4-Butylaniline-d15 is an indispensable tool for modern analytical research. Its safe and

effective use hinges on a thorough understanding of its potential hazards—extrapolated from

its non-deuterated analog—and the consistent application of rigorous safety protocols. By

integrating the principles of engineering controls, personal protective equipment, and

meticulous handling techniques, researchers can harness the full potential of this compound

while maintaining a safe and compliant laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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